1,1'-oxybis[4-(ethylthio)benzene]

• IUPAC Name: 1-ethylsulfanyl-4-(4-ethylsulfanylphenoxy)benzene
• InChI: InChI=1S/C16H18OS2/c1-3-18-15-9-5-13(6-10-15)17-14-7-11-16(12-8-14)19-4-2/h5-12H,3-4H2,1-2H3
• InChI Key: DPTOTECKAVMYQW-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)OC2=CC=C(C=C2)SCC
• Molecular Formula: C16H18OS2
• Molecular Weight: 290.4 g/mol

Description

1,1'-oxybis[4-(ethylthio)benzene] is a chemical compound that has gained attention due to its potential use in scientific research. This compound is also known as OEB and is a member of the class of organic compounds known as benzene and substituted derivatives. OEB has various applications in the field of biochemistry and physiology.

Mechanism of Action

The mechanism of action of 1,1'-oxybis[4-(ethylthio)benzene] is not well understood. However, it is believed that the compound interacts with certain biomolecules in the body, leading to changes in their structure and function.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 1,1'-oxybis[4-(ethylthio)benzene]. However, studies have shown that the compound has antioxidant properties and can scavenge free radicals in vitro. OEB has also been shown to inhibit the growth of certain cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1,1'-oxybis[4-(ethylthio)benzene] in lab experiments is its low toxicity. The compound has been shown to be relatively non-toxic to cells in vitro. However, one of the limitations of using OEB is its limited solubility in water. This can make it difficult to prepare solutions of the compound for use in experiments.

Future Directions

There are several future directions for research involving 1,1'-oxybis[4-(ethylthio)benzene]. One area of interest is the development of new synthetic methods for the compound. Another area of interest is the study of the compound's mechanism of action and its potential use in the treatment of various diseases. Additionally, the use of OEB as a fluorescent probe for the detection of metal ions in biological systems is an area of ongoing research.

Synthesis Methods

The synthesis of 1,1'-oxybis[4-(ethylthio)benzene] involves the reaction of 4-ethylthiophenol with 1,2-dibromoethane in the presence of a base such as potassium carbonate. The reaction results in the formation of the desired product with a yield of approximately 70%. The compound can be further purified using column chromatography.

Scientific Research Applications

1,1'-oxybis[4-(ethylthio)benzene] has various applications in scientific research. It has been used as a cross-linking agent in the preparation of polymeric materials. OEB has also been used as a fluorescent probe to detect the presence of certain metal ions in solution. In addition, OEB has been used as a precursor for the synthesis of other organic compounds.